4-Chloro-3H-furo[3,4-c]pyridine-1-one

• Molecular Formula: C7H4ClNO2
• Molecular Weight: 169.56 g/mol
• IUPAC Name: 4-chloro-3H-furo[3,4-c]pyridin-1-one
• InChI: InChI=1S/C7H4ClNO2/c8-6-5-3-11-7(10)4(5)1-2-9-6/h1-2H,3H2
• InChI Key: LHWNUJZSGCIZIG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CN=C2Cl)C(=O)O1

Description

4-Chloro-3H-furo[3,4-c]pyridine-1-one is a useful research compound. Its molecular formula is C7H4ClNO2 and its molecular weight is 169.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2,6,6-tetramethyl-piperidine (4.05 ml, 24 mmol) in a 100 ml round bottomed flask equipped with a magnetic stirrer, is put under argon atmosphere and 20 ml of dry THF is added. The reaction mixture is cooled to −50° C. by adding a controlled amount of dry ice to an acetone bath. The cooled reaction mixture is treated dropwise with nBuLi solution (8.8 mL of a 2.5 M solution in hexanes, 22 mmol) and the reaction is let stir at −50° C. for 0.5 h. Solid 2-chloro-isonicotinic acid, (1.58 g, 10 mmol) is added as a solid to the reaction mixture at −50° C. The reaction is stirred at −50° C. for 0.5 h. The reaction mixture is treated with paraformaldehyde (7 equivalents) dropwise at −50° C. The reaction is stirred at −50° C. for 2 h and warmed to room temperature overnight. The reaction mixture is concentrated to remove solvent and water and ether are added. The aqueous layer is extracted with ether (6×50 ml). The aqueous phase is treated with aqueous 1N HCl solution, until the pH of aqueous layer is ˜5 and is then extracted with ether (2×40 mL). The aqueous solution is treated with aqueous 1N HCl solution until the pH ˜2. An oily residue separated which from solution is collected to give the title compound as a yellow oil (0.62 g, 36%).